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Compound of Interest

Compound Name: 3-lodo-5-methoxypyridine

. Get Quote

Cat. No.: B1358553

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended handling and
storage procedures for 3-lodo-5-methoxypyridine (CAS No. 873302-36-4). Due to the limited
availability of in-depth experimental data and a dedicated Safety Data Sheet (SDS) for this
specific compound, this guide synthesizes information from chemical suppliers and
incorporates safety precautions from the SDS of structurally similar iodinated pyridines.
Researchers should handle this compound with care and perform their own risk assessment
before use.

Chemical and Physical Properties

3-lodo-5-methoxypyridine is a pyridine derivative that is typically supplied as a white to yellow
crystalline powder.[1] Its key properties are summarized in the table below.

Property Value

CAS Number 873302-36-4

Molecular Formula CeHsINO

Molecular Weight 235.02 g/mol

Appearance White to yellow crystalline powder.[1]
Purity Typically 297%
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Storage Guidelines

Proper storage is crucial to maintain the stability and integrity of 3-lodo-5-methoxypyridine.
Recommendations from various suppliers differ slightly, suggesting that the optimal conditions
may depend on the purity and formulation of the specific batch.

Storage Condition Temperature Range Duration Notes

Recommended for
Short-term 4°C Up to 1 week.[2] ) ]
immediate use.

For extended storage,
particularly for
Long-term -20°C to -80°C Up to 6 months.[2] lyophilized forms.[2]
Avoid repeated
freeze-thaw cycles.[2]

Store in a tightly
General 2-8°C - sealed container,

protected from light.[1]

) Store in a dry, sealed
Alternative Room Temperature ,
container.

Best Practice: For long-term storage and to minimize degradation, it is advisable to store 3-
lodo-5-methoxypyridine at -20°C in a tightly sealed container, protected from light. For
frequent use, consider preparing aliquots to avoid repeated temperature cycling of the main
stock.[2]

Handling and Personal Protective Equipment (PPE)

Given the absence of a specific SDS for 3-lodo-5-methoxypyridine, handling procedures
should be based on a conservative approach informed by data on similar iodinated and
methoxylated pyridine compounds. These compounds are often categorized as irritants and
may be harmful if swallowed, inhaled, or absorbed through the skin.

Engineering Controls
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e Handle in a well-ventilated area. The use of a chemical fume hood is strongly recommended
to minimize inhalation exposure.

o Ensure that eyewash stations and safety showers are readily accessible in the work area.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling 3-lodo-5-
methoxypyridine.

Recommended Personal Protective Equipment

Safety Goggles
Wears (with side shields)

Chemical-Resistant Gloves

(e.g., Nitrile)
e —
|
3-|0d0-5- . Handles Researcher
methoxypyridine
Lab Coat

Use in Fume Hood
(or with appropriate respirator)

Click to download full resolution via product page

Caption: Recommended PPE for handling 3-lodo-5-methoxypyridine.

Hygiene Practices

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.
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e Wash hands thoroughly after handling the compound.

First Aid Measures

The following first aid recommendations are based on general procedures for handling similar
chemical compounds. Seek immediate medical attention if symptoms persist or in case of
significant exposure.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration.

Immediately wash the affected area with plenty
Skin Contact of soap and water. Remove contaminated

clothing.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person.

Spill and Disposal Procedures
Spill Containment

« In case of a spill, wear appropriate PPE and ensure adequate ventilation.
o For a solid spill, carefully sweep up the material to avoid generating dust.

o Place the spilled material into a suitable, sealed container for disposal.

Waste Disposal

o Dispose of waste material in accordance with local, state, and federal regulations.
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¢ Do not allow the chemical to enter drains or waterways.

The following workflow outlines the general procedure for handling a chemical spill of 3-lodo-5-
methoxypyridine.

Evacuate Immediate Area
(if necessary)

'

Don Appropriate PPE

( Ensure Proper Ventilation )

Contain the Spill
(Sweep solid material)
Collect into a
Sealed Container

( Decontaminate the Area )

Dispose of Waste Properly
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Caption: General workflow for responding to a spill.

Incompatibilities and Stability

While specific stability data for 3-lodo-5-methoxypyridine is not available, general information
for similar compounds suggests avoiding:

o Strong oxidizing agents
e Strong acids
e Strong bases

The compound may be sensitive to light, reinforcing the need for storage in a light-protected
container.

Experimental Protocols and Further Information

At the time of this writing, detailed experimental protocols for stability studies, and information
regarding the involvement of 3-lodo-5-methoxypyridine in specific signaling pathways or
experimental workflows, are not publicly available. Researchers are encouraged to perform
small-scale stability and solubility tests under their specific experimental conditions before
proceeding with larger-scale experiments.

It is imperative for all personnel handling this chemical to be thoroughly trained in laboratory
safety procedures and to have access to and be familiar with the contents of the Safety Data
Sheet for a closely related compound if a specific one is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 3-1I0DO-5-METHOXY-PYRIDINE, CasN0.873302-36-4 COLORCOM LTD. China
(Mainland) [colorcom.lookchem.com]

e 2. cusabio.com [cusabio.com]

 To cite this document: BenchChem. [Technical Guide: Handling and Storage of 3-lodo-5-
methoxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358553#handling-and-storage-guidelines-for-3-
iodo-5-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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